(R)-1-benzyl-3-isopropylpiperazine
Overview
Description
(R)-1-benzyl-3-isopropylpiperazine, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and gained popularity as a recreational drug in the early 2000s. Despite its reputation as a party drug, BZP has also been studied for its potential therapeutic applications in scientific research.
Scientific Research Applications
Anticonvulsant Activities
(R)-1-benzyl-3-isopropylpiperazine and its derivatives have been studied for their potential anticonvulsant activities. A notable study synthesized and evaluated a series of compounds, including (R)-lacosamide, for seizure protection. It was observed that certain 4'-modified derivatives exhibited high activity, comparable with or exceeding that of traditional antiepileptic agents such as phenytoin, phenobarbital, and valproate (Salomé et al., 2010).
Antimicrobial Properties
Piperazine derivatives, including this compound, have been synthesized and evaluated for their antimicrobial properties. A variety of such compounds were tested against different bacterial and fungal strains, revealing their potential as antimicrobial agents. The analysis of structural and stereochemical properties of these compounds contributed to understanding their activity profiles (Jayabharathi et al., 2007).
Antiproliferative Effects
Certain piperazine derivatives, including this compound, have shown antiproliferative effects against human chronic myelogenous leukemia cells. These compounds were found to inhibit cell proliferation and induce erythroid differentiation, offering insights into their potential therapeutic applications in leukemia treatment (Saab et al., 2013).
Carbonic Anhydrase Inhibition
This compound and its analogs have been investigated for their inhibitory effects on carbonic anhydrase isoforms. These studies aim at developing selective inhibitors for therapeutic purposes, highlighting the compound's potential in drug development for treating conditions involving carbonic anhydrases (Berrino et al., 2017).
properties
IUPAC Name |
(3R)-1-benzyl-3-propan-2-ylpiperazine |
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InChI |
InChI=1S/C14H22N2/c1-12(2)14-11-16(9-8-15-14)10-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3/t14-/m0/s1 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
HPOGZEGDXGTDSX-AWEZNQCLSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Canonical SMILES |
CC(C)C1CN(CCN1)CC2=CC=CC=C2 |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Isomeric SMILES |
CC(C)[C@@H]1CN(CCN1)CC2=CC=CC=C2 |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C14H22N2 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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DSSTOX Substance ID |
DTXSID30652213 |
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| Record name | (3R)-1-Benzyl-3-(propan-2-yl)piperazine | |
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Molecular Weight |
218.34 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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CAS RN |
674791-94-7 |
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| Record name | (3R)-1-Benzyl-3-(propan-2-yl)piperazine | |
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